Cas no 258273-32-4 (3-Cyano-4-ethoxybenzoic acid)

• Product Name: 3-Cyano-4-ethoxybenzoic acid
• CAS No: 258273-32-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09271828
• CID: 67281
• PubChem ID: 17902937
• Update Time: 2025-11-02

3-Cyano-4-ethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethoxybenzoic acid
• 3-cyano-4-(ethyloxy)benzoic acid
• 4-ethoxy-3-cyanobenzoic acid
• SCHEMBL1402221
• BS-16790
• PNGOHGRLVRKADR-UHFFFAOYSA-N
• N16926
• 258273-32-4
• CS-0161081
• AKOS006331624
• MFCD09271828
• FT-0714457
• 3-CYANO-4-ETHOXYBENZOICACID
• DTXSID50591539
• DA-23710
• XH1248

• MDL： MFCD09271828
• Inchi： 1S/C10H9NO3/c1-2-14-9-4-3-7(10(12)13)5-8(9)6-11/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： PNGOHGRLVRKADR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)O)=CC=1C#N

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 370.1°C at 760 mmHg
• Flash Point: 177.6°C
• Refractive Index: 1.562
• PSA: 70.32000
• LogP: 1.65518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Cyano-4-ethoxybenzoic acid

3-Cyano-4-ethoxybenzoic Acid (CAS 258273-32-4): A Versatile Intermediate for Pharmaceutical and Material Science Applications

3-Cyano-4-ethoxybenzoic acid (CAS 258273-32-4) is an important organic compound with a wide range of applications in pharmaceutical synthesis, material science, and specialty chemicals. This benzoic acid derivative features a cyano group (-CN) and an ethoxy group (-OCH2CH3) at the 3- and 4-positions of the benzene ring, respectively, making it a valuable chemical intermediate for various industrial processes.

The growing interest in 3-cyano-4-ethoxybenzoic acid synthesis and its applications has been driven by recent advancements in drug discovery and functional materials. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, with potential applications in developing new therapeutic agents. The compound's unique molecular structure offers excellent opportunities for molecular modification and structure-activity relationship studies.

From a chemical perspective, 3-cyano-4-ethoxybenzoic acid demonstrates interesting properties that make it valuable for multiple applications. The cyano group provides a reactive site for further chemical transformations, while the ethoxy group contributes to the compound's solubility characteristics. The carboxylic acid functionality allows for easy derivatization, making this compound particularly useful in medicinal chemistry and material science research.

In the pharmaceutical industry, 3-cyano-4-ethoxybenzoic acid 258273-32-4 serves as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure is particularly valuable for creating compounds with potential biological activity, including possible applications in anti-inflammatory and antimicrobial agents. The compound's versatility has made it a subject of numerous patent applications in recent years.

The material science field has also shown increasing interest in 3-cyano-4-ethoxybenzoic acid applications. Researchers are exploring its potential in creating advanced polymers and functional materials with specific optical or electronic properties. The compound's ability to participate in various condensation reactions makes it particularly valuable for developing new polymeric materials with tailored characteristics.

Recent market trends indicate growing demand for high-purity 3-cyano-4-ethoxybenzoic acid, especially from the pharmaceutical and specialty chemical sectors. Manufacturers are focusing on developing efficient synthetic routes to produce this compound with excellent yield and purity. The global market for such fine chemicals is expected to expand significantly in the coming years, driven by increasing R&D activities in life sciences and advanced materials.

Quality control is crucial for 3-cyano-4-ethoxybenzoic acid CAS 258273-32-4, with analytical methods including HPLC, NMR spectroscopy, and mass spectrometry being commonly employed to ensure product consistency. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics, which serve as important quality indicators.

From an environmental perspective, researchers are investigating green chemistry approaches for the synthesis of 3-cyano-4-ethoxybenzoic acid. This includes exploring catalytic methods and solvent-free reactions to reduce the environmental impact of its production. Such sustainable approaches align with the growing emphasis on eco-friendly chemical processes in the industry.

Storage and handling of 3-cyano-4-ethoxybenzoic acid require standard precautions for organic compounds. It should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be followed when working with this chemical.

The future outlook for 3-cyano-4-ethoxybenzoic acid (258273-32-4) appears promising, with potential new applications emerging in bioconjugation chemistry and drug delivery systems. Its unique combination of functional groups makes it a versatile scaffold for developing novel compounds with tailored properties. As research continues, we can expect to see expanded use of this valuable chemical building block across multiple scientific disciplines.